14-Benzoylmesaconine-8-palmitate

• Molecular Formula: C24H39NO9
• Molecular Weight: 485.6 g/mol
• InChI: InChI=1S/C24H39NO9/c1-25-8-21(9-31-2)11(26)6-12(32-3)23-10-7-22(29)18(27)13(10)24(30,19(28)20(22)34-5)14(17(23)25)15(33-4)16(21)23/h10-20,26-30H,6-9H2,1-5H3
• InChIKey: GQRPJUIKGLHLLN-UHFFFAOYSA-N

14-Benzoylmesaconine-8-palmitate: Characteristics & Sourcing

14-Benzoylmesaconine-8-palmitate (CAS 158584-86-2), also referred to as Compound 4, is a C19 diterpenoid lipo-alkaloid characterized by a mesaconine core with a 14-benzoyl substituent and a distinct C8-palmitoyl (hexadecanoyl) ester group, with a molecular formula of C47H73NO11 and molecular weight of 828.08 g/mol . It has been isolated from Aconitum toxicum and represents a structurally specialized member of the aconitine-type alkaloid class wherein a long-chain fatty acid is esterified at the C8 position, a hallmark of the lipo-alkaloid subclass . This specific C8-palmitoylation distinguishes it from more common monoester- or diester-type aconitum alkaloids and confers a distinct physicochemical profile, including a calculated LogP of approximately 7.2 , which fundamentally differentiates its hydrophobic and membrane-interaction properties from its non-lipidated analogs and defines its unique niche in advanced research investigations.

Classification Aconitum lipo-alkaloid with C-8 palmitate ester

Distinction Distinct from non-esterified or short-chain ester analogs

Research fit Analytical reference, toxicity screening, and pharmacology studies

Why 14-Benzoylmesaconine-8-palmitate Cannot Be Substituted

Generic substitution among aconitum alkaloids is precluded by the critical structural divergence at the C8 position, which dictates their classification and fundamentally alters their physicochemical identity and biological engagement. Standard reference compounds such as mesaconine (CAS 6792-09-2) and benzoylmesaconine (CAS 63238-67-5) either lack a C8 ester entirely or possess only short-chain acyl modifications, resulting in markedly different lipophilicity, membrane permeability, and in vivo disposition compared to the C8-palmitoylated derivative . Specifically, the introduction of the long-chain palmitoyl ester at C8 in 14-benzoylmesaconine-8-palmitate dramatically increases its LogP to approximately 7.2 and elevates its molecular weight to 828.08 g/mol , whereas benzoylmesaconine (MW 589.7) and mesaconine (MW 485.6) exhibit substantially lower lipophilicity and smaller molecular footprints [1]. This structural disparity is not merely incremental; it represents a categorical shift from conventional diester- or monoester-type alkaloids to the lipo-alkaloid subclass, which SAR studies have shown confers distinct anti-proliferative potency, altered toxicity profiles, and unique membrane interaction behaviors that cannot be replicated by analogs lacking the C8 long-chain fatty acid moiety [2]. Consequently, selecting a non-palmitoylated analog for research purposes would introduce confounding variables in lipophilicity-dependent assays, membrane permeability studies, and any investigation predicated on the specific biological properties of lipo-alkaloids.

C-8 palmitate esterification

Confers lipo-alkaloid classification and low toxicity profile; non-esterified analogs may differ significantly in toxicity and target engagement.

Mitochondrial metabolic effect

Substitution pattern dictates inhibitor or promoter role; changing analog may reverse the metabolic impact.

Analytical differentiation

Molecular weight difference (~238 Da) and NMR fingerprint ensure unambiguous identification; substitution may compromise analytical specificity.

• [1] Plantaedb. Benzoylmesaconine Physical and Chemical Properties. Molecular Formula C31H43NO10, Molecular Weight 589.70 g/mol. View Source
• [2] Li J, et al. Synthesis and structure-activity relationship of lipo-diterpenoid alkaloids with potential target of topoisomerase IIα for breast cancer treatment. Bioorganic Chemistry. 2021; 108: 104652. DOI: 10.1016/j.bioorg.2021.104652. View Source

Evidence for Selecting 14-Benzoylmesaconine-8-palmitate over Analogs

NMR and MS Confirmation of C-8 Palmitate

14-Benzoylmesaconine-8-palmitate is distinguished from its closest structural relatives—benzoylmesaconine and mesaconine—by the presence of a C8-palmitoyl (hexadecanoyl) ester group rather than a hydroxyl or short-chain acyl substituent. This structural modification elevates the calculated LogP from approximately 1.5–2.5 (estimated for benzoylmesaconine) to 7.2 , a difference exceeding four orders of magnitude in octanol-water partition coefficient. The molecular weight increases from 589.70 g/mol (benzoylmesaconine) to 828.08 g/mol , reflecting the substantial addition of the C16 fatty acid chain. This structural demarcation categorically places 14-benzoylmesaconine-8-palmitate in the lipo-alkaloid subclass, a designation not applicable to analogs lacking the long-chain C8 ester .

Molecular Weight

Class-level inference

828.08 g/mol vs 589.68 g/mol

Unambiguous identity for analytical validation

Reported from spectral databases

Evidence Dimension	Molecular weight and lipophilicity (LogP)
Target Compound Data	MW = 828.08 g/mol; LogP = 7.2
Comparator Or Baseline	Benzoylmesaconine: MW = 589.70 g/mol; LogP (estimated) = ~1.5–2.5
Quantified Difference	ΔMW = +238.38 g/mol (40% increase); ΔLogP ≈ +4.7 to +5.7 units
Conditions	Calculated physicochemical properties based on molecular structure

Why This Matters

This 40% larger molecular footprint and >10,000-fold higher lipophilicity fundamentally alter membrane permeability, subcellular partitioning, and in vivo disposition, rendering benzoylmesaconine or mesaconine wholly unsuitable as experimental substitutes.

Superior Safety Margin over Diester Alkaloids

Structure-activity relationship (SAR) studies on lipo-diterpenoid alkaloids have established that the presence of an 8-lipo (long-chain fatty acyl) group, such as the palmitoyl moiety present in 14-benzoylmesaconine-8-palmitate, is a crucial element for anti-proliferative activity against breast cancer cell lines [1]. In a systematic evaluation of 17 synthesized lipo-diterpenoid alkaloids, compounds bearing the 8-lipo group exhibited significant anti-proliferative activity with IC50 values <20 μM against MCF-7 cells, surpassing the reference drug etoposide (IC50 = 18.01 ± 1.64 μM). The most potent derivative achieved an IC50 of 4.00 ± 0.30 μM, representing a 4.5-fold increase in potency relative to etoposide. Against drug-resistant MCF-7/ADR cells, 18 lipo-alkaloid derivatives demonstrated IC50 values <20 μM, outperforming both etoposide (IC50 = 35.48 ± 0.29 μM) and doxorubicin (IC50 = 67.61 ± 6.5 μM), with the most active compound showing 13.5-fold and 25.7-fold greater potency, respectively [2]. While direct IC50 data for 14-benzoylmesaconine-8-palmitate in this exact assay system is not published in the accessed literature, the SAR framework explicitly identifies the 8-lipo group, 14-benzene ring, and nitrogen atom with proper alkalinity as indispensable pharmacophoric elements—all of which are fully conserved in 14-benzoylmesaconine-8-palmitate [3].

Acute Toxicity Class

Class-level inference

Lipo-alkaloid class
Reported ~489-fold lower acute toxicity

Diester alkaloids
Aconitine LD50 4.5×10² nmol/kg

Reported lower acute toxicity may support in vivo model feasibility

Direct LD50 data for this compound unavailable

Evidence Dimension	Anti-proliferative activity against MCF-7 and MCF-7/ADR breast cancer cells
Target Compound Data	Contains 8-lipo (palmitoyl) group—an essential pharmacophoric element for anti-proliferative activity per SAR
Comparator Or Baseline	Etoposide: MCF-7 IC50 = 18.01 ± 1.64 μM; MCF-7/ADR IC50 = 35.48 ± 0.29 μM. Doxorubicin: MCF-7/ADR IC50 = 67.61 ± 6.5 μM
Quantified Difference	Lipo-alkaloid derivatives bearing 8-lipo group: IC50 <20 μM, with most potent achieving 4.5-fold (MCF-7) to 25.7-fold (MCF-7/ADR) superiority over reference drugs
Conditions	In vitro cytotoxicity assays against MCF-7 and MCF-7/ADR cell lines

Why This Matters

The SAR-defined requirement of an 8-lipo group for potent anti-proliferative activity means that non-lipidated analogs (e.g., benzoylmesaconine, mesaconine) lack the structural prerequisite to engage the same pharmacological mechanism, making 14-benzoylmesaconine-8-palmitate the appropriate selection for studies investigating the anti-proliferative or drug-resistance-reversal properties of lipo-alkaloids.

• [1] Li J, et al. Synthesis and structure-activity relationship of lipo-diterpenoid alkaloids with potential target of topoisomerase IIα for breast cancer treatment. Bioorganic Chemistry. 2021; 108: 104652. DOI: 10.1016/j.bioorg.2021.104652. View Source
• [2] Li J, et al. Synthesis and structure-activity relationship of lipo-diterpenoid alkaloids with potential target of topoisomerase IIα for breast cancer treatment. Bioorganic Chemistry. 2021; 108: 104652. View Source
• [3] Li J, et al. Synthesis and structure-activity relationship of lipo-diterpenoid alkaloids with potential target of topoisomerase IIα for breast cancer treatment. Bioorganic Chemistry. 2021; 108: 104652. SAR analysis: 3-OH, 8-lipo, 14-benzene ring, and nitrogen atom are crucial. View Source

Storage Stability and Solubility

Aconitine-type alkaloids such as aconitine, mesaconitine, and hypaconitine are well-documented to possess high toxicity due to their diester structure, with IC50 values for mitochondrial energy metabolism inhibition reported at 2.22, 1.82, and 2.48 μg/mL, respectively [1]. In contrast, lipo-alkaloids—which are characterized by the presence of a long-chain fatty acid moiety esterified at the C8 position—exhibit substantially reduced toxicity, a property attributed directly to this structural feature . The traditional processing (boiling) of crude aconite drugs, which increases the concentration of lipo-alkaloids, is practiced specifically to reduce toxicity while preserving therapeutic potential . 14-Benzoylmesaconine-8-palmitate, bearing the C8-palmitoyl ester, belongs to this reduced-toxicity lipo-alkaloid subclass. For perspective on the magnitude of toxicity difference between structural classes: monoester-type benzoyl alkaloids (e.g., benzoylmesaconine) promote mitochondrial energy metabolism with EC50 values of 30.95 μg/mL, in stark contrast to the inhibitory IC50 values (1.82–2.48 μg/mL) of the highly toxic diester-type alkaloids [2].

Storage Stability

Supporting evidence

Powder: -20°C/3 yr, 4°C/2 yr

Soluble in MeOH, EtOH, DMSO

Long-term stability supports multi-year study reproducibility

Vendor-specified conditions

Evidence Dimension	Toxicity as measured by mitochondrial energy metabolism inhibition
Target Compound Data	Lipo-alkaloid subclass (C8 long-chain fatty acid ester): reduced toxicity profile relative to diester-type alkaloids
Comparator Or Baseline	Mesaconitine: IC50 = 1.82 μg/mL (inhibitory); Benzoylmesaconine: EC50 = 30.95 μg/mL (promotes metabolism, not inhibitory)
Quantified Difference	Class-level toxicity reduction: Lipo-alkaloids exhibit toxicity profile more comparable to monoester-type than to highly toxic diester-type alkaloids
Conditions	Rat-isolated mitochondrial energy metabolism assay

Why This Matters

For studies requiring reduced cardiotoxicity or neurotoxicity risk while retaining the aconitane scaffold, 14-benzoylmesaconine-8-palmitate offers a lipo-alkaloid profile distinct from the dangerously toxic diester-type alkaloids, providing a safer experimental alternative without abandoning the core pharmacophore.

• [1] Zhang DK, Yang ZR, Han X, Lin JZ, Li CY, Yang M, et al. Microcalorimetric investigation of six alkaloids from Radix Aconite Lateralis Preparata (Fuzi) on the metabolic activity of mitochondria isolated from rat liver. Journal of Thermal Analysis and Calorimetry. 2017; 128(2): 1021-1029. View Source
• [2] Zhang DK, et al. Microcalorimetric investigation of six alkaloids from Radix Aconite Lateralis Preparata (Fuzi). Journal of Thermal Analysis and Calorimetry. 2017; 128(2): 1021-1029. IC50 values: mesaconitine 1.82 μg/mL, aconitine 2.22 μg/mL, hypaconitine 2.48 μg/mL; EC50 values: benzoylmesaconine 30.95 μg/mL. View Source

Room Temperature Shipping Stability Differentiates 14-Benzoylmesaconine-8-palmitate from Temperature-Sensitive Analogs in Procurement Logistics

14-Benzoylmesaconine-8-palmitate demonstrates stability at ambient temperature during ordinary shipping and customs transit periods, a logistical advantage not universally shared among aconitum alkaloid derivatives . This compound can be shipped at room temperature without requiring specialized cold-chain logistics, while its long-term storage requirements remain standard powder conditions (-20°C for 3 years; 4°C for 2 years) . This ambient shipping tolerance contrasts with certain temperature-sensitive reference standards and diester-type alkaloids that may require continuous cold-chain maintenance to prevent degradation during transit. The room-temperature shipping stability reduces logistical complexity and cost for international procurement and minimizes the risk of compound degradation due to transient temperature excursions during delivery.

Evidence Dimension	Shipping temperature tolerance
Target Compound Data	Stable at ambient (room) temperature during ordinary shipping and customs transit (a few days)
Comparator Or Baseline	Temperature-sensitive aconitum alkaloids requiring continuous cold-chain shipping
Quantified Difference	Qualitative difference: room-temperature shipping feasible vs. cold-chain required
Conditions	Ordinary shipping and customs handling

Why This Matters

This logistical attribute reduces procurement barriers, lowers shipping costs, and eliminates cold-chain failure risks during international transport, providing a practical advantage for laboratories and CROs sourcing this compound for global research collaborations.

14-Benzoylmesaconine-8-palmitate: Research Applications

Authentication of Aconitum Species and Traditional Formulations

14-Benzoylmesaconine-8-palmitate is specifically indicated for investigations of anti-proliferative activity against MCF-7 and drug-resistant MCF-7/ADR breast cancer cell lines, where SAR studies have established the C8-lipo group as an essential pharmacophoric requirement [1]. Unlike non-lipidated analogs (benzoylmesaconine, mesaconine) that lack this structural element, 14-benzoylmesaconine-8-palmitate retains the 8-lipo, 14-benzene ring, and nitrogen atom combination identified as crucial for activity . Researchers exploring topoisomerase IIα inhibition or doxorubicin-resistance reversal mechanisms in breast cancer should prioritize this compound over analogs lacking the C8 fatty acid ester.

Cardiotoxicity and Mitochondrial Function Studies

With a calculated LogP of 7.2—more than 10,000-fold higher lipophilicity than non-lipidated benzoylmesaconine [1]—14-benzoylmesaconine-8-palmitate serves as an ideal probe for investigating how extreme lipophilicity influences membrane permeability, cellular uptake kinetics, and intracellular compartmentalization. This compound enables biophysical and pharmacokinetic studies examining the relationship between C8 fatty acid chain length and subcellular distribution patterns. Comparative studies using benzoylmesaconine (LogP estimated ~1.5–2.5) as a low-lipophilicity control can establish structure-property relationships for lipo-alkaloid membrane interactions .

Pharmacological Profiling of Lipo-Alkaloid Scaffolds

For research applications where the aconitane scaffold is required but the high toxicity of diester-type alkaloids (e.g., mesaconitine IC50 = 1.82 μg/mL on mitochondrial metabolism) is prohibitive, 14-benzoylmesaconine-8-palmitate offers a lipo-alkaloid alternative with a class-level reduced toxicity profile [1]. The presence of the C8-palmitoyl ester confers this safety margin while preserving the 14-benzoyl and nitrogen-containing aconitane core . This makes the compound suitable for long-term in vitro exposure studies, combination therapy investigations, or any experimental context where the acute toxicity of mesaconitine or aconitine would confound interpretation [2].

Pharmacokinetic and Metabolic Fate Studies of C8-Fatty Acyl Alkaloids

14-Benzoylmesaconine-8-palmitate is a valuable tool for investigating the in vivo disposition, metabolic hydrolysis, and tissue distribution of C8-palmitoylated diterpenoid alkaloids. The distinct molecular weight (828.08 g/mol) and unique SMILES signature enable sensitive LC-MS/MS method development for bioanalytical quantitation [1]. Researchers studying how C8 ester hydrolysis alters pharmacological activity or how fatty acid chain length influences plasma protein binding and tissue accumulation will find this compound essential for establishing baseline SAR for the lipo-alkaloid series.

Application

Selection Property

Validation Focus

Botanical authentication

Lipo-alkaloid marker with unique MW fingerprint

LC-MS / HPLC method specificity

Cardiac mitochondrial studies

Reported low acute toxicity class vs diester alkaloids

Mitochondrial metabolism endpoint review

Aconitum scaffold pharmacology

Class-level toxicity comparison (lipo-alkaloid)

Ion channel and receptor binding assay context

• [1] Li J, et al. Synthesis and structure-activity relationship of lipo-diterpenoid alkaloids with potential target of topoisomerase IIα for breast cancer treatment. Bioorganic Chemistry. 2021; 108: 104652. View Source
• [2] Zhang DK, et al. Microcalorimetric investigation of six alkaloids from Radix Aconite Lateralis Preparata (Fuzi). Journal of Thermal Analysis and Calorimetry. 2017; 128(2): 1021-1029. View Source